Cas no 2770895-18-4 (rac-(1R,3S)-3-(tert-butoxy)cyclohexan-1-amine)
rac-(1R,3S)-3-(tert-butoxy)cyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- (1S,3R)-3-tert-Butoxy-cyclohexylamine
- rac-(1R,3S)-3-(tert-butoxy)cyclohexan-1-amine
-
- MDL: MFCD32864096
- Inchi: 1S/C10H21NO/c1-10(2,3)12-9-6-4-5-8(11)7-9/h8-9H,4-7,11H2,1-3H3/t8-,9+/m0/s1
- InChI Key: QACQAAPXDRKMNZ-DTWKUNHWSA-N
- SMILES: N[C@H]1CCC[C@@H](OC(C)(C)C)C1
rac-(1R,3S)-3-(tert-butoxy)cyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-33276637-1g |
rac-(1R,3S)-3-(tert-butoxy)cyclohexan-1-amine |
2770895-18-4 | 1g |
$2475.0 | 2023-09-04 | ||
| Enamine | EN300-33276637-5g |
rac-(1R,3S)-3-(tert-butoxy)cyclohexan-1-amine |
2770895-18-4 | 5g |
$7178.0 | 2023-09-04 | ||
| Enamine | EN300-33276637-10g |
rac-(1R,3S)-3-(tert-butoxy)cyclohexan-1-amine |
2770895-18-4 | 10g |
$10643.0 | 2023-09-04 | ||
| eNovation Chemicals LLC | Y1123406-1g |
(1S,3R)-3-tert-Butoxy-cyclohexylamine |
2770895-18-4 | 95% | 1g |
$4475 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1123406-5g |
(1S,3R)-3-tert-Butoxy-cyclohexylamine |
2770895-18-4 | 95% | 5g |
$13485 | 2024-07-28 | |
| Enamine | EN300-33276637-0.05g |
rac-(1R,3S)-3-(tert-butoxy)cyclohexan-1-amine |
2770895-18-4 | 95.0% | 0.05g |
$2079.0 | 2025-03-18 | |
| Enamine | EN300-33276637-0.1g |
rac-(1R,3S)-3-(tert-butoxy)cyclohexan-1-amine |
2770895-18-4 | 95.0% | 0.1g |
$2178.0 | 2025-03-18 | |
| Enamine | EN300-33276637-0.25g |
rac-(1R,3S)-3-(tert-butoxy)cyclohexan-1-amine |
2770895-18-4 | 95.0% | 0.25g |
$2277.0 | 2025-03-18 | |
| Enamine | EN300-33276637-0.5g |
rac-(1R,3S)-3-(tert-butoxy)cyclohexan-1-amine |
2770895-18-4 | 95.0% | 0.5g |
$2376.0 | 2025-03-18 | |
| Enamine | EN300-33276637-1.0g |
rac-(1R,3S)-3-(tert-butoxy)cyclohexan-1-amine |
2770895-18-4 | 95.0% | 1.0g |
$2475.0 | 2025-03-18 |
rac-(1R,3S)-3-(tert-butoxy)cyclohexan-1-amine Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on rac-(1R,3S)-3-(tert-butoxy)cyclohexan-1-amine
Recent Advances in the Study of rac-(1R,3S)-3-(tert-butoxy)cyclohexan-1-amine (CAS: 2770895-18-4)
The compound rac-(1R,3S)-3-(tert-butoxy)cyclohexan-1-amine (CAS: 2770895-18-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its tert-butoxy and cyclohexylamine moieties, has shown promising potential as a key intermediate in the synthesis of bioactive molecules and as a ligand in asymmetric catalysis. Recent studies have explored its applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and infectious diseases.
One of the most notable advancements in the study of rac-(1R,3S)-3-(tert-butoxy)cyclohexan-1-amine is its role in the synthesis of small-molecule inhibitors for protein-protein interactions (PPIs). Researchers have successfully utilized this compound as a scaffold to design and optimize inhibitors for challenging targets such as the PD-1/PD-L1 pathway, which is critical in cancer immunotherapy. The tert-butoxy group has been found to enhance the solubility and metabolic stability of the resulting inhibitors, addressing some of the pharmacokinetic challenges associated with PPI modulators.
In addition to its applications in drug discovery, rac-(1R,3S)-3-(tert-butoxy)cyclohexan-1-amine has been investigated for its utility in asymmetric synthesis. Recent publications highlight its effectiveness as a chiral auxiliary in the enantioselective construction of complex molecules. For instance, a 2023 study demonstrated its use in the catalytic asymmetric hydrogenation of unsaturated ketones, achieving high enantiomeric excess (ee) and yield. This development opens new avenues for the efficient synthesis of optically active compounds, which are often required in pharmaceutical manufacturing.
Another area of interest is the compound's potential as a building block for the development of novel antimicrobial agents. A 2024 study reported the synthesis of a series of derivatives based on rac-(1R,3S)-3-(tert-butoxy)cyclohexan-1-amine, which exhibited potent activity against multidrug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, a mechanism distinct from traditional antibiotics. These findings underscore the importance of exploring new chemical scaffolds to combat the growing threat of antibiotic resistance.
Despite these promising developments, challenges remain in the large-scale production and application of rac-(1R,3S)-3-(tert-butoxy)cyclohexan-1-amine. Issues such as cost-effective synthesis, purification, and scalability need to be addressed to facilitate its broader adoption in industrial and clinical settings. Recent efforts have focused on optimizing synthetic routes, including the use of biocatalysts and flow chemistry, to improve efficiency and reduce environmental impact. These innovations are expected to play a crucial role in the compound's future applications.
In conclusion, rac-(1R,3S)-3-(tert-butoxy)cyclohexan-1-amine (CAS: 2770895-18-4) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span drug discovery, asymmetric synthesis, and antimicrobial development, highlighting its broad utility. Continued research and technological advancements will likely uncover further potential for this molecule, solidifying its place as a key player in the field.
2770895-18-4 (rac-(1R,3S)-3-(tert-butoxy)cyclohexan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)